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Compound of Interest

Compound Name: Tridecanoic acid-d9

Cat. No.: B12414076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of

deuterated tridecanoic acid (tridecanoic acid-d9), methodologies for its characterization, and

its application in metabolic research.

Core Data Presentation
The incorporation of deuterium into tridecanoic acid results in a predictable increase in its

molecular weight. This isotopic labeling is a powerful tool for tracing the metabolic fate of this

medium-chain fatty acid in biological systems. The table below summarizes the key quantitative

data for both the deuterated and non-deuterated forms of tridecanoic acid.

Property Tridecanoic Acid Tridecanoic Acid-d9

Chemical Formula C₁₃H₂₆O₂ C₁₃D₉H₁₇O₂

Molecular Weight 214.34 g/mol 223.4 g/mol

Synonyms
n-Tridecanoic acid, Tridecylic

acid

Tridecanoic-

10,10,11,11,12,12,13,13,13-d9

acid
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Determination of Molecular Weight by Mass
Spectrometry
The accurate determination of the molecular weight of small molecules, including isotopically

labeled compounds like tridecanoic acid-d9, is crucial for their identification and

characterization. Mass spectrometry (MS) is the primary analytical technique for this purpose.

Objective: To accurately determine the mass-to-charge ratio (m/z) of tridecanoic acid-d9 and

confirm its molecular weight.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap

instrument, coupled with an appropriate ionization source (e.g., electrospray ionization - ESI).

Methodology:

Sample Preparation:

Prepare a stock solution of tridecanoic acid-d9 in a suitable organic solvent (e.g.,

methanol, acetonitrile) at a known concentration (e.g., 1 mg/mL).

Prepare a series of dilutions from the stock solution to determine the optimal concentration

for analysis.

Prepare a solution of a known internal standard (a compound with a known mass close to

that of the analyte) at a fixed concentration.

Instrument Calibration:

External Calibration: Prior to sample analysis, calibrate the mass spectrometer using a

standard calibration mixture that covers a wide mass range, including the expected m/z of

the analyte. This establishes the initial mass accuracy of the instrument.

Internal Calibration (Lock Mass): Introduce a known reference compound (lock mass)

continuously into the ion source along with the analyte. This allows for real-time correction

of any mass drift during the analysis, ensuring high mass accuracy.

Data Acquisition:
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Introduce the prepared sample solution into the mass spectrometer via direct infusion or

liquid chromatography (LC).

Acquire mass spectra in full scan mode over a relevant m/z range.

For ESI, data can be acquired in either positive or negative ion mode. For a carboxylic

acid like tridecanoic acid, negative ion mode (detecting [M-H]⁻) is often preferred.

Data Analysis:

Identify the peak corresponding to the molecular ion of tridecanoic acid-d9.

Utilize the instrument's software to perform mass correction using the internal standard

(lock mass).

The software will calculate the accurate mass of the analyte. The experimentally

determined molecular weight should be within a few parts per million (ppm) of the

theoretical molecular weight (223.4 g/mol ).

Mandatory Visualizations
Experimental Workflow: Metabolic Tracing with
Tridecanoic Acid-d9
Stable isotope tracing is a powerful technique to elucidate the metabolic fate of molecules in

biological systems. Tridecanoic acid-d9 can be used as a tracer to study fatty acid

metabolism. The following diagram illustrates a typical experimental workflow for such a study.
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Caption: A generalized workflow for a metabolic tracing experiment using stable isotope-

labeled tridecanoic acid.

Signaling Pathway: PPARα Activation by Fatty Acids
Fatty acids, including medium-chain fatty acids like tridecanoic acid, can act as signaling

molecules by activating nuclear receptors such as Peroxisome Proliferator-Activated Receptors

(PPARs). PPARα is a key regulator of lipid metabolism. The diagram below illustrates the

general mechanism of PPARα activation by a fatty acid ligand.
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Caption: The signaling pathway of PPARα activation by a fatty acid ligand, leading to gene

transcription.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12414076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

